Cas no 954703-66-3 (2-phenyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylethane-1-sulfonamide)

• Product Name: 2-phenyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylethane-1-sulfonamide
• CAS No: 954703-66-3
• MF: C₂₀H₂₆N₂O₄S₂
• MW: 422.56144285202
• CID: 6510198
• Update Time: 2025-07-14

2-phenyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylethane-1-sulfonamide
• 2-phenyl-N-(2-propylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)ethanesulfonamide

• Inchi： 1S/C20H26N2O4S2/c1-2-13-28(25,26)22-12-10-18-8-9-20(15-19(18)16-22)21-27(23,24)14-11-17-6-4-3-5-7-17/h3-9,15,21H,2,10-14,16H2,1H3
• InChI Key： JIDMTZZHCUIAGC-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC2=C(C=C1)CCN(S(CCC)(=O)=O)C2)(=O)=O)CC1=CC=CC=C1

Additional information on 2-phenyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylethane-1-sulfonamide

Introduction to 2-phenyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylethane-1-sulfonamide (CAS No. 954703-66-3) and Its Emerging Applications in Chemical Biology

The compound 2-phenyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylethane-1-sulfonamide (CAS No. 954703-66-3) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, combining a tetrahydroisoquinoline core with sulfonamide and sulfonyl functional groups, positions it as a versatile scaffold for developing novel bioactive agents. This introduction delves into the molecular characteristics of this compound, explores its synthetic pathways, and highlights its relevance in light of the latest advancements in medicinal chemistry and drug discovery.

The molecular architecture of 2-phenyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylethane-1-sulfonamide is characterized by a rigid tetrahydroisoquinoline backbone, which is a well-documented motif in natural products and pharmacologically active compounds. The presence of a phenyl ring at the 2-position enhances hydrophobic interactions and influences electronic properties, while the sulfonamide group at the N-position introduces polar functionality that can modulate binding interactions with biological targets. Additionally, the propane-1-sulfonyl moiety at the 7-position contributes to steric bulk and further diversifies the compound's pharmacophoric features.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the sulfonamide group, cyclization steps to form the tetrahydroisoquinoline core, and functional group modifications to achieve the desired substitution patterns. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Recent research has highlighted the therapeutic potential of tetrahydroisoquinoline derivatives as modulators of central nervous system (CNS) function. The structural features of 2-phenyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylethane-1-sulfonamide make it an attractive candidate for investigating its effects on neurotransmitter systems. Studies have demonstrated that derivatives of this class can interact with serotonin and dopamine receptors, suggesting applications in treating neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease. The sulfonamide group further enhances binding affinity by forming hydrogen bonds with specific residues in target proteins.

In addition to its CNS-related applications, this compound has shown promise in other therapeutic areas. Its ability to cross the blood-brain barrier and interact with intracellular signaling pathways makes it a valuable tool for studying neuroinflammatory processes. Preclinical studies have indicated that it may modulate inflammatory cytokine release and reduce oxidative stress in neuronal cells, offering potential benefits for conditions like multiple sclerosis and traumatic brain injury. The sulfonyl group also contributes to metabolic stability, ensuring prolonged activity in vivo.

The role of computational chemistry has been instrumental in optimizing the pharmacological properties of 2-phenyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylethane-1-sulfonamide. Molecular docking simulations have identified key interactions between this compound and its biological targets at an atomic level. These insights have guided structural modifications aimed at improving selectivity and efficacy. For instance, computational studies have suggested that enhancing the size or electron density of the phenyl ring can strengthen binding affinity without compromising solubility.

Emerging evidence also points to synergistic effects when combining this compound with other therapeutic agents. Its interaction with kinase inhibitors has been explored as a strategy for enhancing anti-cancer treatments by disrupting signaling pathways involved in cell proliferation. Similarly, its potential to inhibit protease enzymes has been investigated for applications in antiviral therapies. Such combinatorial approaches are increasingly recognized as a key strategy in modern drug development to overcome resistance mechanisms and improve treatment outcomes.

The development of novel analytical techniques has further advanced our understanding of 2-phenyl-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylethane-1-sulfonamide's behavior in biological systems. Mass spectrometry (MS) coupled with high-performance liquid chromatography (HPLC) provides high-resolution data on its metabolic degradation products and protein binding interactions. Nuclear magnetic resonance (NMR) spectroscopy offers detailed structural information essential for confirming synthetic purity and identifying post-translational modifications.

Future directions in research on this compound include exploring its potential as an intermediate for larger drug molecules or as a lead compound for structure-based drug design (SBDD). Advances in artificial intelligence (AI) are enabling faster screening of derivatives with optimized properties using machine learning algorithms trained on large datasets of bioactive compounds. This approach holds promise for accelerating the discovery process and identifying new therapeutic applications.

The versatility of tetrahydroisoquinoline scaffolds continues to drive innovation in medicinal chemistry. By leveraging existing knowledge about their biological activities while introducing novel functional groups like sulfonamides or sulfonyls, 2-phenoxy-N-(propylsulfonyl)-tetrahydropapaverine derivatives offer exciting opportunities for developing next-generation therapeutics. As research progresses, further exploration will likely uncover additional mechanisms through which these compounds can modulate disease pathways.